Cas no 61310-17-6 (Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-)

• Product Name: Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-
• CAS No: 61310-17-6
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 484777
• PubChem ID: 12764743
• Update Time: 2025-04-19

Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,1-dimethylethyl)-N'-[2-(3-pyridinyl)-4-pyrimidinyl]-
• 1-tert-butyl-3-(2-pyridin-3-ylpyrimidin-4-yl)urea
• CHEMBL168549
• DTXSID70509313
• 61310-17-6
• N-tert-Butyl-N'-[2-(pyridin-3-yl)pyrimidin-4-yl]urea
• SCHEMBL11696666

• Inchi： 1S/C14H17N5O/c1-14(2,3)19-13(20)18-11-6-8-16-12(17-11)10-5-4-7-15-9-10/h4-9H,1-3H3,(H2,16,17,18,19,20)
• InChI Key： IWQBWEIOIXMZPK-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CN=C(C2C=NC=CC=2)N=1)NC(C)(C)C

Computed Properties

• Exact Mass: 271.14351
• Monoisotopic Mass: 271.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.8